Cas no 111011-63-3 (Efonidipine)

• Product Name: Efonidipine
• CAS No: 111011-63-3
• MF: C₃₄H₃₈N₃O₇P
• MW: 631.655189990997
• CID: 93746
• PubChem ID: 119171
• Update Time: 2025-04-18

Efonidipine Chemical and Physical Properties

Names and Identifiers

• Efonidipine
• 2-(phenyl(phenylmethyl)amino)ethyleste
• 2-(N-benzylanilino)ethyl 5-(5,5-dimethyl-2-oxo-1,3,2λ⁵-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
• (±)-Efonidipine
• 2-[benzyl(phenyl)amino]ethyl 5-(5,5-dimethyl-2-oxo-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3-pyridinecarboxylate
• 3-(benzyl-(phenyl)amino)ethyl-5-(5,5-dimethyl-2-oxo-1,3-dioxaphosphorinane-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-pyridine
• AC1L3OBH
• AGN-PC-00FP0M
• DSSTox_CID_23988
• DSSTox_RID_80095
• Efonidipine (INN)
• Efonidipine [INN]
• Efonidipine HCl
• NZ-105
• Efonidipine(NZ-105)
• EFONIDIPINE FREE BASE
• 5,5-Dimethyl-2-[[1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-5-[[2-[phenyl(phenylmethyl)amino]ethoxy]carbonyl]pyridin]-3-yl]-1,3,2-dioxaphosphorinane 2-oxide
• 5-(5,5-Dimethyl-2-oxo-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3-pyridinecarboxylic acid 2-[phenyl(phenylmethyl)amino]ethyl ester
• 2-(N-benzylanilino)ethyl 5-(5,5-dimethyl-2-oxo-1,3,2λ5-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
• 2-(Benzyl(phenyl)amino)ethyl 5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
• ( inverted exclamation markA)-2-[benzyl (phenyl) amino] ethyl 1,4-dihydro-2,6- dimethyl-5-(5,5-dimethyl-2-oxo-1,3,2-dioxaphosphorinan-2-yl)-4-(3-nitrophenyl)-3-pyridinecarboxylate hydrochloride ethano
• 2-[benzyl(phenyl)amino]ethyl 5-(5,5-dimethyl-2-oxo-1,3,2$l^{5}-dioxaph
• 2-(N-benzylanilino)ethyl 5-(5,5-dimethyl-2-oxo-1,3,2lambda5-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
• 111011-63-3
• BCP14772
• DTXCID7023988
• 2-(N-Benzylanilino)ethyl (- )-1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-5-phosphononicotinate, cyclic 2,2-dimethyltrimethylene ester.
• 2-(N-Benzylanilino)ethyl (+-)-1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-5-phosphononicotinate, cyclic 2,2-dimethyltrimethylene ester
• NZ-105 (efonidipine HCl)
• NCGC00182046-01
• GTPL12565
• 2-[benzyl(phenyl)amino]ethyl 5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
• 3-Pyridinecarboxylic acid,5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphorinan-2-yl)-1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, 2-[phenyl(phenylmethyl)amino]ethyl ester
• 2-[benzyl(phenyl)amino]ethyl 5-(5,5-dimethyl-2-oxo-1,3,2lambda(5)-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
• 3-PYRIDINECARBOXYLIC ACID, 5-(5,5-DIMETHYL-2-OXIDO-1,3,2-DIOXAPHOSPHORINAN-2-YL)-1,4-DIHYDRO-2,6-DIMETHYL-4-(3-NITROPHENYL)-, 2-(PHENYL(PHENYLMETHYL)AMINO)ETHYL ESTER
• EX-A3998
• CHEBI:146221
• 2-[benzyl(phenyl)amino]ethyl-5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
• EFONIDIPINE [MI]
• s4977
• D07886
• 2-(Benzyl(phenyl)amino)ethyl5-(5,5-dimethyl-2-oxido-1,3,2-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
• DTXSID9043988
• (+/-)-EFONIDIPINE
• CHEMBL2074922
• DB09235
• HMS3886A09
• HY-12502
• FT-0748191
• 2-[benzyl(phenyl)amino]ethyl 5-(5,5-dimethyl-2-oxo-1,3,2
• UNII-40ZTP2T37Q
• EFONIDIPINE [WHO-DD]
• AC-389
• 2-(N-benzylanilino)ethyl 5-(5,5-dimethyl-2-oxo-1,3,2$l^{5-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
• CAS-111011-63-3
• E?-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
• SCHEMBL49637
• AKOS015967143
• CS-3623
• ( inverted exclamation markA)-Efonidipine
• Q5347555
• 2-(N-BENZYLANILINO)ETHYL (+/-)-1,4-DIHYDRO-2,6-DIMETHYL-4-(M-NITROPHENYL)-5-PHOSPHONONICOTINATE, CYCLIC 2,2-DIMETHYLTRIMETHYLENE ESTER
• Tox21_113418
• 40ZTP2T37Q
• CCG-270291
• 2-[benzyl(phenyl)amino]ethyl 5-(5,5-dimethyl-2-oxo-1,3,2$l^{5}-dioxaphosphinan-2-yl)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3-carboxylate
• DA-63117
• NCGC00182046-04
• BRD-A39845846-003-01-2

• MDL： MFCD00865899
• Inchi： 1S/C34H38N3O7P/c1-24-30(33(38)42-19-18-36(28-15-9-6-10-16-28)21-26-12-7-5-8-13-26)31(27-14-11-17-29(20-27)37(39)40)32(25(2)35-24)45(41)43-22-34(3,4)23-44-45/h5-17,20,31,35H,18-19,21-23H2,1-4H3
• InChI Key： NSVFSAJIGAJDMR-UHFFFAOYSA-N
• SMILES： P1(C2=C(C)NC(C)=C(C(=O)OCCN(C3C=CC=CC=3)CC3C=CC=CC=3)C2C2C=CC=C(C=2)[N+](=O)[O-])(=O)OCC(C)(C)CO1

Computed Properties

• Exact Mass: 631.24494
• Monoisotopic Mass: 631.245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 123
• Molecular Weight: 631.7

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 169-170 ºC
• Boiling Point: 746.9°Cat760mmHg
• Flash Point: 405.5°C
• Solubility: Insuluble (6.9E-4 g/L) (25 ºC),
• PSA: 120.24
• LogP: 8.15520

Efonidipine Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.